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Compound of Interest

Compound Name:
5-Methoxytryptamine

hydrochloride

Cat. No.: B022431 Get Quote

For Immediate Implementation: This document provides critical safety and logistical protocols

for the handling and disposal of 5-Methoxytryptamine hydrochloride. Adherence to these

procedures is essential for ensuring personnel safety and regulatory compliance in all

laboratory settings, including research, scientific, and drug development environments.

Essential Safety & Logistical Information
5-Methoxytryptamine hydrochloride is a tryptamine derivative that requires careful handling

due to its potential health hazards. It is considered a hazardous substance and is harmful if

swallowed.[1][2] The primary routes of exposure are ingestion and inhalation of the crystalline

powder.[1] Care must be taken to avoid dust formation, as fine dust can form explosive

mixtures with air.[1]

Proper personal protective equipment (PPE) is mandatory to prevent skin and eye contact, as

well as respiratory exposure.[1][3] The substance should be used in a well-ventilated area,

preferably within a chemical fume hood.[4] All waste materials must be treated as hazardous

and disposed of in accordance with local, state, and federal regulations.[1][2]
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The following table summarizes the available quantitative data for 5-Methoxytryptamine and its

hydrochloride salt. It is important to note that toxicological data is not fully comprehensive, and

the substance should be handled with care as if it were potentially more hazardous than the

available data suggests.

Property Value Source

Chemical Formula C₁₁H₁₅ClN₂O [5]

Molecular Weight 226.7 g/mol [5]

Appearance Crystalline powder [1]

Melting Point 121-123 °C [6][7]

Solubility

Soluble in water, DMF (30

mg/ml), DMSO (30 mg/ml),

Ethanol (10 mg/ml), PBS (pH

7.2) (10 mg/ml)

[1][5]

Acute Toxicity (Oral)
Harmful if swallowed (Category

4)
[2][4]

LD50 (Intraperitoneal, Mouse)
176 mg/kg (for 5-

Methoxytryptamine free base)
[6]

Permissible Exposure Limits

(PEL)
Not established [8]

Detailed Operational Plan: Handling 5-
Methoxytryptamine Hydrochloride
This step-by-step protocol is designed to minimize exposure and ensure the safe handling of 5-
Methoxytryptamine hydrochloride in a laboratory setting.

1. Preparation and Engineering Controls:

Ensure a calibrated chemical fume hood is operational.

Verify that an eyewash station and safety shower are accessible and unobstructed.[9]
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Designate a specific area within the fume hood for handling the compound.

Assemble all necessary equipment (spatulas, weigh boats, containers) within the designated

area before handling the chemical.

2. Personal Protective Equipment (PPE) Donning:

Gloves: Wear nitrile or neoprene gloves. Always inspect gloves for any signs of degradation

or punctures before use.

Eye Protection: Chemical safety goggles are required. A face shield should be worn if there

is a risk of splashing.[3]

Lab Coat: A buttoned lab coat is mandatory. For larger quantities (over 1 kg), a disposable

coverall of low permeability is recommended.[1]

Respiratory Protection: For weighing and handling of the powder, a NIOSH-approved N95

dust respirator is required to prevent inhalation.[10]

3. Weighing and Handling Procedure:

Perform all manipulations of the solid compound within the chemical fume hood to minimize

inhalation risk.

Use a spatula to carefully transfer the powder to a weigh boat. Avoid any actions that could

generate dust.

If creating a solution, add the solvent to the powder slowly to avoid splashing.

Keep the container of 5-Methoxytryptamine hydrochloride tightly sealed when not in use.

4. Post-Handling and Decontamination:

Thoroughly clean the work area with an appropriate solvent and wipe it down.

Dispose of all contaminated disposable materials (weigh boats, pipette tips, etc.) in the

designated hazardous waste container.
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Remove PPE in the correct order (gloves first), avoiding contact with the outside of the

contaminated items.

Wash hands thoroughly with soap and water after removing PPE.

Detailed Disposal Plan
All waste containing 5-Methoxytryptamine hydrochloride must be treated as hazardous

chemical waste. Do not dispose of this chemical down the drain or in regular trash.

1. Waste Segregation and Collection:

Solid Waste: Collect all contaminated solid waste, including unused compound,

contaminated PPE (gloves, masks), and cleaning materials, in a designated, leak-proof, and

clearly labeled hazardous waste container.

Liquid Waste: Collect any solutions containing 5-Methoxytryptamine hydrochloride in a

separate, compatible, and clearly labeled hazardous waste container. Do not mix with other

incompatible waste streams.

2. Waste Container Labeling:

Label all waste containers with "Hazardous Waste," the full chemical name "5-
Methoxytryptamine hydrochloride," and the approximate concentration and quantity.

Include the date when the waste was first added to the container.

3. Storage of Hazardous Waste:

Store hazardous waste containers in a designated satellite accumulation area that is secure

and away from general laboratory traffic.

Ensure containers are kept closed at all times except when adding waste.

Store in a cool, dry, and well-ventilated area, away from incompatible materials such as

strong oxidizing agents.[2]

4. Final Disposal Procedure:
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Contact your institution's Environmental Health and Safety (EHS) office to arrange for the

pickup and disposal of the hazardous waste.

Follow all institutional and regulatory procedures for waste manifest and handover.

Waste will be transported by a licensed hazardous waste disposal company for appropriate

treatment, likely incineration at a permitted facility.

Safe Handling and Disposal Workflow
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Caption: Workflow for safe handling and disposal of 5-Methoxytryptamine hydrochloride.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b022431?utm_src=pdf-body-img
https://www.benchchem.com/product/b022431?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b022431?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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